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Parameter Value Reference

CAS Number 80118-77-0 [1]

IUPAC Name

sodium;(E)-6-[[(2S,7S,8S)-7-

hydroxy-2-

[(2R,4R,7R,9S,10R)-2-

[(3S,5R,6R)-6-hydroxy-6-

(hydroxymethyl)-3,5-

dimethyloxan-2-yl]-9-

[(2S,5S,6R)-5-hydroxy-6-

methyloxan-2-yl]oxy-4,10-

dimethyl-1,6-

dioxaspiro[4.5]decan-7-yl]-2,8-

dimethyl-1,10-

dioxaspiro[4.5]decan-8-

yl]methyl]-2,4-dimethyl-5-

oxonon-6-enoate

[1]

Molecular Formula C46H75NaO14 [1]

Molecular Weight 875.06 g/mol [1]

Class Polyether Antibiotic [1]

Producing Organism
Streptomyces hygroscopicus

TM-531
[1]

Introduction
4'-O-Demethyldianemycin is a polyether antibiotic, a class of naturally occurring compounds

known for their ability to transport cations across lipid membranes. Produced by the

fermentation of Streptomyces hygroscopicus TM-531, this compound exhibits activity primarily

against Gram-positive bacteria. Its complex molecular structure, featuring multiple heterocyclic

rings and a carboxylic acid function, is characteristic of ionophores and underpins its biological

activity. This guide provides a comprehensive overview of the technical details surrounding 4'-
O-Demethyldianemycin, including its mechanism of action, biological activity, and relevant

experimental protocols.
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Mechanism of Action and Signaling Pathways
As a polyether ionophore, the primary mechanism of action of 4'-O-Demethyldianemycin
involves the disruption of ion gradients across the cell membranes of susceptible bacteria. This

process is initiated by the formation of a lipid-soluble complex with cations, which is then

shuttled across the cell membrane, dissipating the natural electrochemical potential.
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Caption: General mechanism of a polyether ionophore antibiotic.

The disruption of the ion gradient can lead to a cascade of downstream effects, ultimately

resulting in bacterial cell death. These effects can include:

Alteration of intracellular pH: The transport of cations can be coupled to the movement of

protons, leading to changes in the internal pH of the bacterium.

Disruption of membrane potential: The dissipation of the ion gradient collapses the

membrane potential, which is crucial for cellular processes such as ATP synthesis and

nutrient transport.
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Osmotic imbalance: The uncontrolled movement of ions can lead to osmotic stress and cell

lysis.

Biological Activity
4'-O-Demethyldianemycin is primarily active against Gram-positive bacteria. The outer

membrane of Gram-negative bacteria typically provides a barrier to the passage of large,

hydrophobic molecules like polyether antibiotics, rendering them less susceptible.

While specific Minimum Inhibitory Concentration (MIC) data for 4'-O-Demethyldianemycin
against a wide range of bacterial strains is not extensively published in readily available

literature, the general activity of polyether ionophores is well-established against genera such

as Staphylococcus, Streptococcus, and Enterococcus.

Experimental Protocols
Isolation and Purification of 4'-O-Demethyldianemycin
from Streptomyces hygroscopicus TM-531
The following is a generalized workflow for the isolation and purification of polyether antibiotics

from Streptomyces fermentations. Specific parameters would need to be optimized for 4'-O-
Demethyldianemycin.
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Caption: Generalized workflow for the isolation of 4'-O-Demethyldianemycin.

Methodology:
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Fermentation: Culture Streptomyces hygroscopicus TM-531 in a suitable liquid medium

under optimal conditions for antibiotic production (e.g., temperature, pH, aeration).

Extraction: After an appropriate fermentation period, harvest the culture broth. The mycelium

and broth are typically extracted with a water-immiscible organic solvent such as ethyl

acetate or butanol.

Concentration: The organic extract is concentrated under reduced pressure to yield a crude

extract.

Chromatography: The crude extract is subjected to column chromatography, typically using

silica gel, with a gradient of solvents of increasing polarity to separate the components.

Bioassay-Guided Fractionation: Fractions collected from the column are tested for

antimicrobial activity against a susceptible Gram-positive indicator organism (e.g., Bacillus

subtilis or Staphylococcus aureus) to identify the active fractions.

Purification: The active fractions are further purified using techniques such as preparative

High-Performance Liquid Chromatography (HPLC) to yield the pure compound.

Structure Elucidation: The structure of the purified compound is confirmed using

spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance

(NMR) spectroscopy.

Antimicrobial Susceptibility Testing
The antimicrobial activity of 4'-O-Demethyldianemycin can be quantified using standard

methods such as broth microdilution to determine the Minimum Inhibitory Concentration (MIC).

Methodology:

Inoculum Preparation: Prepare a standardized inoculum of the test bacterium (e.g., to 0.5

McFarland standard).

Serial Dilution: Prepare a two-fold serial dilution of 4'-O-Demethyldianemycin in a suitable

broth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate.
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Inoculation: Inoculate each well with the bacterial suspension. Include a positive control

(bacteria with no antibiotic) and a negative control (broth only).

Incubation: Incubate the plate under appropriate conditions for the test organism (e.g., 37°C

for 18-24 hours).

MIC Determination: The MIC is the lowest concentration of the antibiotic that completely

inhibits visible growth of the organism.

Spectroscopic Data
Detailed and publicly available spectroscopic data (NMR, MS) for 4'-O-Demethyldianemycin
is limited. For definitive identification and structural confirmation, it is necessary to acquire this

data on a purified sample. The expected data would include:

¹H and ¹³C NMR: These spectra would reveal the chemical environment of each proton and

carbon atom in the molecule, allowing for the assignment of the complex polycyclic structure.

Mass Spectrometry: High-resolution mass spectrometry would confirm the exact mass and

molecular formula of the compound. Fragmentation patterns (MS/MS) would provide further

structural information.

Conclusion
4'-O-Demethyldianemycin is a member of the well-established polyether class of antibiotics.

Its activity against Gram-positive bacteria is attributed to its ionophoretic properties, which

disrupt essential cellular functions. Further research is warranted to fully characterize its

antimicrobial spectrum, elucidate its detailed mechanism of action, and explore its potential

therapeutic applications. The experimental protocols outlined in this guide provide a framework

for the isolation, purification, and biological evaluation of this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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